Cas no 27023-72-9 (1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro-)

1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro- structure
27023-72-9 structure
Product Name:1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro-
CAS No:27023-72-9
MF:C10H12N2
MW:160.215682029724
CID:280164
PubChem ID:288309
Update Time:2025-04-19

1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Methano-1H-1,5-benzodiazepine, 2,3,4,5-tetrahydro-
    • 2,3,4,5-tetrahydro-1,4-methano-benzo[b][1,4]diazepine
    • AC1L699V
    • AC1Q1IUZ
    • AG-J-02810
    • AR-1B7905
    • Benzo< b> < 1,4> diazabicyclo< 3,2,1> octan
    • Benzo< b> -1,4-diazabicyclo< 3,2,1> octan
    • CTK4F8947
    • KST-1B2497
    • NSC149080
    • NSC 149080
    • NSC-149080
    • 27023-72-9
    • Inchi: 1S/C10H12N2/c1-2-4-10-9(3-1)11-8-5-6-12(10)7-8/h1-4,8,11H,5-7H2
    • InChI Key: UPLBBJGUPFZNAJ-UHFFFAOYSA-N
    • SMILES: N12C3C=CC=CC=3NC(CC1)C2

Computed Properties

  • Exact Mass: 160.10016
  • Monoisotopic Mass: 160.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 300°Cat760mmHg
  • Flash Point: 156.5°C
  • Refractive Index: 1.654
  • PSA: 15.27
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